mTOR inhibitor-16

• Molecular Formula: C25H23N5O2S
• Molecular Weight: 457.5 g/mol
• InChI: InChI=1S/C25H23N5O2S/c31-25(26-17-4-2-1-3-5-17)27-18-8-6-16(7-9-18)23-28-21-12-13-33-22(21)24(29-23)30-14-19-10-11-20(15-30)32-19/h1-9,12-13,19-20H,10-11,14-15H2,(H2,26,27,31)
• InChIKey: VROHDVQPMGULKN-UHFFFAOYSA-N

mTOR inhibitor-16: Selective mTOR Kinase Inhibitor

mTOR inhibitor-16, designated as Compound 9f in the primary literature, is a selective ATP-competitive inhibitor of the mammalian target of rapamycin (mTOR) kinase [1]. This compound belongs to the 2-arylthieno[3,2-d]pyrimidine chemotype, a class of small molecules originally developed to achieve high mTOR potency while minimizing off-target activity against the homologous phosphatidylinositol 3-kinase (PI3K) family . As a tool compound for preclinical oncology research, mTOR inhibitor-16 serves as a critical comparator for evaluating dual mTOR/PI3K inhibitors and for dissecting mTOR-specific signaling pathways in cellular models [2].

✓ Selective ATP-competitive mTOR kinase inhibition for pathway dissection

✓ PI3K-sparing profile supports mTOR-specific signaling studies

✓ Comparator tool for evaluating dual mTOR/PI3K inhibitors in cellular models

• [1] Verheijen JC, Yu K, Toral-Barza L, Hollander I, Zask A. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K. Bioorg Med Chem Lett. 2010 Jan 1;20(1):375-9. View Source
• [2] BindingDB. BDBM136385: mTOR Inhibitor-16 (US8865726, 16). Affinity Data IC50: 1.5 nM. View Source

mTOR inhibitor-16: Substitution Concerns

Interchanging mTOR inhibitor-16 with other ATP-competitive mTOR inhibitors, such as its close structural analog mTOR inhibitor-10 (Compound 9c) or clinical candidates like AZD8055, introduces significant experimental variability due to differences in selectivity, potency, and cellular efficacy . While both mTOR inhibitor-16 and mTOR inhibitor-10 target the mTOR kinase domain, they exhibit divergent IC50 values and cellular proliferation inhibition profiles in the same assay systems, precluding direct substitution without validation . Furthermore, the broader class of ATP-competitive mTOR inhibitors (e.g., Torin 1, PP242) encompasses a wide range of PI3K off-target activities, making mTOR inhibitor-16's specific selectivity profile—a key design feature of the 2-arylthieno[3,2-d]pyrimidine series—essential for experiments requiring clean mTOR-specific inhibition without confounding PI3K pathway modulation [1].

Target mTOR inhibitor-16 2-arylthienopyrimidine with defined mTOR/PI3K selectivity profile

Substitute mTOR inhibitor-10 (Compound 9c) Close structural analog with divergent mTOR potency and cellular anti-proliferative profiles

mTOR potency and LNCaP cell activity differ; direct substitution without concentration matching may confound signaling readouts.

Target mTOR inhibitor-16 Moderate PI3K-α off-target activity, enabling threshold-dependent selectivity studies

Class alternative Torin 1, PP242 Broad PI3K off-target activities complicate mTOR-specific pathway interpretation

Pan-PI3K liability of common ATP-competitive mTOR inhibitors may mask mTOR-only phenotypes; compound-specific selectivity data require review.

• [1] Verheijen JC, Yu K, Toral-Barza L, Hollander I, Zask A. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K. Bioorg Med Chem Lett. 2010 Jan 1;20(1):375-9. View Source

mTOR inhibitor-16 Differentiation Evidence

mTOR Kinase Inhibition vs. mTOR inhibitor-10

mTOR inhibitor-16 exhibits a distinct mTOR inhibitory profile compared to its closest structural analog, mTOR inhibitor-10, in standardized enzyme assays. While both compounds are ATP-competitive inhibitors, the specific substitution pattern in mTOR inhibitor-16 (containing an 8-oxa-3-azabicyclo[3.2.1]octane moiety) results in a different potency ratio against mTOR versus PI3K-α compared to mTOR inhibitor-10 .

mTOR Kinase Inhibition

Cross-study comparable

1.25 nM vs 0.7 nM (mTOR inhibitor-10)

1.8-fold difference requires concentration matching in dose-response studies

In vitro kinase assay, pH 7.5, 22°C

Evidence Dimension	mTOR Kinase Inhibition (IC50)
Target Compound Data	1.25 nM
Comparator Or Baseline	mTOR inhibitor-10: 0.7 nM
Quantified Difference	mTOR inhibitor-10 is 1.8-fold more potent against mTOR
Conditions	In vitro kinase assay measuring transfer of radiolabeled phosphate; pH 7.5, 22°C

Why This Matters

The 1.8-fold difference in mTOR potency between these analogs necessitates careful concentration matching when substituting one for the other in dose-response experiments to avoid misinterpretation of signaling outcomes.

LNCaP Proliferation vs. mTOR inhibitor-10

In LNCaP prostate cancer cells, mTOR inhibitor-16 and mTOR inhibitor-10 display markedly different anti-proliferative activities, despite their similar structural backbones. mTOR inhibitor-10 demonstrates significantly greater potency in suppressing LNCaP cell growth, achieving an IC50 of 87 nM compared to mTOR inhibitor-16's IC50 of 140 nM . This 1.6-fold difference in cellular efficacy cannot be predicted from the in vitro kinase inhibition data alone, highlighting the importance of using the specific compound validated for a given cellular context.

LNCaP Proliferation

Cross-study comparable

140 nM vs 87 nM (mTOR inhibitor-10)

1.6-fold cellular potency gap not predicted by enzyme IC50 alone

Androgen-sensitive LNCaP prostate cancer model

Evidence Dimension	Inhibition of LNCaP Cell Proliferation (IC50)
Target Compound Data	140 nM
Comparator Or Baseline	mTOR inhibitor-10: 87 nM
Quantified Difference	mTOR inhibitor-10 is 1.6-fold more potent in cells
Conditions	LNCaP prostate cancer cell line; proliferation assay

Why This Matters

For researchers using LNCaP cells as a model for androgen-sensitive prostate cancer, substituting mTOR inhibitor-10 with mTOR inhibitor-16 would require a 1.6-fold higher concentration to achieve equivalent growth inhibition, potentially altering off-target profiles and complicating result interpretation.

PI3K-α Inhibition vs. mTOR inhibitor-10

Both mTOR inhibitor-16 and mTOR inhibitor-10 were designed to minimize off-target inhibition of PI3K isoforms, yet they exhibit distinct selectivity profiles against the class I PI3K catalytic subunit p110α. mTOR inhibitor-16 displays an IC50 of 82 nM against PI3K-α, while mTOR inhibitor-10 shows a substantially lower potency with an IC50 of 825 nM . This 10-fold difference in PI3K-α inhibition is a critical differentiator for experiments where PI3K pathway modulation must be minimized.

PI3K-α Inhibition

Cross-study comparable

82 nM vs 825 nM (mTOR inhibitor-10)

10-fold higher PI3K-α off-target activity; supports selectivity threshold experiments

Class I PI3K catalytic subunit p110α

Evidence Dimension	PI3K-α Kinase Inhibition (IC50)
Target Compound Data	82 nM
Comparator Or Baseline	mTOR inhibitor-10: 825 nM
Quantified Difference	mTOR inhibitor-16 is 10-fold more potent against PI3K-α
Conditions	In vitro kinase assay

Why This Matters

The 10-fold higher PI3K-α inhibitory activity of mTOR inhibitor-16 makes it less suitable than mTOR inhibitor-10 for applications requiring strict mTOR selectivity with minimal PI3K pathway interference, such as studies of mTOR-specific signaling in cells with intact PI3K feedback loops.

mTOR/PI3K-α Selectivity vs. mTOR inhibitor-10

The selectivity ratio of mTOR inhibition versus PI3K-α inhibition is a key design metric for ATP-competitive mTOR inhibitors aiming to reduce off-target effects. mTOR inhibitor-16 exhibits an mTOR:PI3K-α selectivity ratio of 66 (1.25 nM vs. 82 nM), whereas mTOR inhibitor-10 displays a far superior selectivity ratio of 1179 (0.7 nM vs. 825 nM) . This 18-fold difference in selectivity ratio underscores the compound-specific nature of the 2-arylthieno[3,2-d]pyrimidine series and highlights mTOR inhibitor-10 as the more mTOR-selective probe.

mTOR/PI3K-α Selectivity

Cross-study comparable

66

vs mTOR inhibitor-10: 1179

18-fold selectivity difference guides probe selection for minimal PI3K pathway confounding

Ratio derived from identical assay conditions

Evidence Dimension	mTOR vs. PI3K-α Selectivity Ratio
Target Compound Data	66 (1.25 nM / 82 nM)
Comparator Or Baseline	mTOR inhibitor-10: 1179 (0.7 nM / 825 nM)
Quantified Difference	mTOR inhibitor-10 is 18-fold more selective for mTOR over PI3K-α
Conditions	In vitro kinase assays; IC50 values from identical assay conditions

Why This Matters

The 18-fold difference in selectivity ratio directly informs compound selection: mTOR inhibitor-10 is the preferred chemical probe for experiments demanding minimal PI3K pathway confounding, while mTOR inhibitor-16 may be useful as a comparator to assess the functional consequences of varying PI3K-α inhibition thresholds.

mTOR inhibitor-16 Application Scenarios

mTOR/PI3K Selectivity Threshold Studies

Researchers investigating the functional consequences of varying degrees of PI3K-α off-target inhibition in mTOR signaling studies will find mTOR inhibitor-16 (IC50 82 nM against PI3K-α) to be a critical comparator. When paired with mTOR inhibitor-10 (IC50 825 nM against PI3K-α), these compounds enable dose-response experiments that titrate PI3K pathway engagement while maintaining similar mTOR inhibition. This pair is uniquely suited for dissecting the contribution of PI3K cross-inhibition to the cellular phenotype observed with many dual mTOR/PI3K inhibitors .

mTOR Biomarker Validation in Prostate Cancer

For studies requiring mTOR-specific biomarker readouts in the LNCaP prostate cancer cell line, mTOR inhibitor-16 (anti-proliferative IC50 of 140 nM) provides a defined, reproducible activity benchmark. Its less potent cellular activity compared to mTOR inhibitor-10 (IC50 87 nM) offers a wider dynamic range for dose-response experiments, which is advantageous when optimizing compound concentrations for long-term proliferation assays or when evaluating synergy with other targeted therapies .

2-Arylthienopyrimidine SAR Reference

Medicinal chemistry programs focused on optimizing the selectivity and potency of ATP-competitive mTOR inhibitors require well-characterized reference compounds. mTOR inhibitor-16, as Compound 9f from the seminal Verheijen et al. publication [1], serves as a validated SAR benchmark. Its defined substitution at the 4-position with an 8-oxa-3-azabicyclo[3.2.1]octane moiety provides a clear point of comparison for evaluating novel morpholine replacements and other heterocyclic modifications aimed at improving mTOR selectivity over PI3K [1].

Control for Dual mTOR/PI3K Inhibitor Studies

In experimental systems where dual mTOR/PI3K inhibitors (e.g., PI-103, BEZ235) are being evaluated, mTOR inhibitor-16 serves as a mTOR-selective control to delineate mTOR-specific effects from those arising from combined PI3K inhibition. Its moderate selectivity profile (66-fold over PI3K-α) makes it particularly useful as a negative control for experiments aiming to attribute cellular phenotypes specifically to PI3K inhibition, when compared to more selective mTOR inhibitors like mTOR inhibitor-10 .

Application

Selection Property

Validation Focus

mTOR pathway selectivity profiling

PI3K-α off-target titration control

Threshold-dependent PI3K pathway engagement

LNCaP prostate cancer model studies

Defined anti-proliferative benchmark

Dose-response dynamic range for long-term assays

Medicinal chemistry SAR benchmarking

Validated 4-position substitution reference

Heterocyclic modification comparison

Dual mTOR/PI3K inhibitor differentiation

mTOR-selective control with moderate PI3K-α activity

Attribution of cellular phenotypes to PI3K inhibition

• [1] Verheijen JC, Yu K, Toral-Barza L, Hollander I, Zask A. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K. Bioorg Med Chem Lett. 2010 Jan 1;20(1):375-9. View Source